Cas no 196812-95-0 (2-4-(2,2,2-trifluoroacetamido)cyclohexylacetic acid)

• Product Name: 2-4-(2,2,2-trifluoroacetamido)cyclohexylacetic acid
• CAS No: 196812-95-0
• MF: C₁₀H₁₄F₃NO₃
• MW: 253.218273639679
• CID: 3869832
• PubChem ID: 85749431
• Update Time: 2025-11-06

2-4-(2,2,2-trifluoroacetamido)cyclohexylacetic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetic acid, 4-[(trifluoroacetyl)amino]-
• 2-4-(2,2,2-trifluoroacetamido)cyclohexylacetic acid
• EN300-28279265
• 2680839-35-2
• 2680874-05-7
• 2-[4-(2,2,2-trifluoroacetamido)cyclohexyl]acetic acid
• 2-[(1r,4r)-4-(2,2,2-trifluoroacetamido)cyclohexyl]acetic acid
• 196812-95-0
• EN300-28279224
• 2-[(1s,4s)-4-(2,2,2-trifluoroacetamido)cyclohexyl]acetic acid
• EN300-28279219

• Inchi： 1S/C10H14F3NO3/c11-10(12,13)9(17)14-7-3-1-6(2-4-7)5-8(15)16/h6-7H,1-5H2,(H,14,17)(H,15,16)
• InChI Key： IFVDYIQGPNLDMV-UHFFFAOYSA-N
• SMILES： FC(C(NC1CCC(CC(=O)O)CC1)=O)(F)F

Computed Properties

• Exact Mass: 253.09257779Da
• Monoisotopic Mass: 253.09257779Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-4-(2,2,2-trifluoroacetamido)cyclohexylacetic acid

Introduction to 2-4-(2,2,2-trifluoroacetamido)cyclohexylacetic acid (CAS No. 196812-95-0)

2-4-(2,2,2-trifluoroacetamido)cyclohexylacetic acid (CAS No. 196812-95-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of amino acids derivatives, featuring a cyclohexyl ring substituted with a trifluoroacetamide group and an acetic acid moiety. The presence of fluorine atoms in the trifluoroacetamide moiety imparts enhanced metabolic stability and bioavailability, making it a promising candidate for drug development.

The structure of 2-4-(2,2,2-trifluoroacetamido)cyclohexylacetic acid is characterized by its chiral center in the cyclohexyl ring, which allows for the synthesis of enantiomerically pure forms. This chirality is crucial for pharmaceutical applications, as it can significantly influence the biological activity and pharmacokinetic properties of the compound. The trifluoroacetamide group not only contributes to the compound's stability but also enhances its solubility in polar solvents, facilitating its use in various formulations.

In recent years, there has been a growing interest in fluorinated compounds due to their improved pharmacological profiles. The fluorine atom's electronegativity leads to increased metabolic resistance, making fluorinated drugs more durable in biological systems. This property is particularly valuable in the development of antibiotics and antiviral agents, where prolonged activity can reduce the frequency of dosing and minimize resistance development.

Research applications involving 2-4-(2,2,2-trifluoroacetamido)cyclohexylacetic acid have been expanding across multiple disciplines. In medicinal chemistry, this compound serves as a key intermediate in the synthesis of more complex molecules with potential therapeutic benefits. Its structural framework allows for modifications that can tailor its biological activity towards specific targets, such as enzymes or receptors involved in disease pathways.

One notable area of research is its application in neurological disorders. The unique combination of a cyclohexyl ring and a fluorinated amide group suggests potential interactions with central nervous system receptors. Preliminary studies have indicated that derivatives of this compound may exhibit properties relevant to treating conditions such as Alzheimer's disease and Parkinson's disease by modulating neurotransmitter release or inhibiting pathological protein aggregation.

In addition to neurological applications, 2-4-(2,2,2-trifluoroacetamido)cyclohexylacetic acid has shown promise in anti-inflammatory and immunomodulatory therapies. The trifluoroacetamide moiety can interact with inflammatory pathways by influencing the activity of key enzymes like cyclooxygenases (COX) and lipoxygenases (LOX). These interactions may lead to the development of novel anti-inflammatory agents with improved efficacy and reduced side effects compared to existing treatments.

The compound's stability under various physiological conditions makes it an attractive candidate for drug delivery systems. Researchers are exploring its use in prodrugs—compounds that are inactive until metabolized into an active drug within the body. The trifluoroacetamide group can be designed to undergo specific enzymatic hydrolysis, releasing the active therapeutic agent at targeted sites or times.

Industrial synthesis of 2-4-(2,2,2-trifluoroacetamido)cyclohexylacetic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced catalytic methods and green chemistry principles are being employed to optimize these processes while minimizing environmental impact. The synthesis often begins with the preparation of trifluoroacetonitrile derivatives followed by cyclization reactions that introduce the cyclohexyl ring structure.

The pharmacokinetic profile of this compound is another area of active investigation. Studies have begun to explore how fluorination affects absorption, distribution, metabolism, excretion (ADME), and toxicity (DTX). Understanding these parameters is critical for determining optimal dosing regimens and predicting potential side effects. Computational modeling techniques are being used alongside experimental data to predict how different enantiomers or derivatives will behave within biological systems.

In conclusion, 2-4-(2,2,2-trifluoroacetamido)cyclohexylacetic acid (CAS No. 196812-95-0) represents a significant advancement in pharmaceutical chemistry with diverse applications ranging from neurological disorders to anti-inflammatory therapies. Its unique structural features offer opportunities for innovative drug design while its stability ensures prolonged efficacy in biological systems. As research continues into this promising compound, further breakthroughs are expected that will expand its utility across multiple therapeutic areas.